Cas no 62698-55-9 (Thymolphthalexon Tetrasodium Salt)

• Product Name: Thymolphthalexon Tetrasodium Salt
• CAS No: 62698-55-9
• MF: C₃₈H₄₀N₂Na₄O₁₂
• MW: 808.68949508667
• CID: 843864
• PubChem ID: 112917
• Update Time: 2025-10-28

Thymolphthalexon Tetrasodium Salt Chemical and Physical Properties

Names and Identifiers

• THYMOLPHTHALEXON, INDICATOR FOR COMPLEXO METRY
• tetrasodium,2-[[5-[1-[3-[[bis(carboxylatomethyl)amino]methyl]-4-hydroxy-2-methyl-5-propan-2-ylphenyl]-3-oxo-2-benzofuran-1-yl]-2-hydroxy-6-methyl-3-propan-2-ylphenyl]methyl-(carboxylatomethyl)amino]ac
• Thymolphthalein complexon
• Thymolphthalexon
• 62698-55-9
• Sodium 2,2',2'',2'''-((((3-oxo-1,3-dihydroisobenzofuran-1,1-diyl)bis(6-hydroxy-5-isopropyl-2-methyl-3,1-phenylene))bis(methylene))bis(azanetriyl))tetraacetate
• tetrasodium;2-[[5-[1-[3-[[bis(carboxylatomethyl)amino]methyl]-4-hydroxy-2-methyl-5-propan-2-ylphenyl]-3-oxo-2-benzofuran-1-yl]-2-hydroxy-6-methyl-3-propan-2-ylphenyl]methyl-(carboxylatomethyl)amino]acetate
• VAYRRAYILPWSLZ-UHFFFAOYSA-J
• Glycine, N,N'-((3-oxo-1(3H)-isobenzofuranylidene)bis((6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, tetrasodium salt
• Glycine, N,N'-((3-oxo-1(3H)-isobenzofuranylidene)bis((6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, sodium salt (1:4)
• Glycine, N,N'-[(3-oxo-1(3H)-isobenzofuranylidene)bis[[6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene]methylene]]bis[N-(carboxymethyl)-, tetrasodium salt
• 3',3″-Bis[N,N-di(carboxymethyl)aminomethyl]thymolphthalein
• DTXCID401031331
• DTXSID90889801
• Glycine, N,N'-[(3-oxo-1(3H)-isobenzofuranylidene)bis[[6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene]methylene]]bis[N-(carboxymethyl)-, sodium salt (1:4)
• Thymolphthalexon Tetrasodium Salt

• MDL： MFCD00001619
• Inchi： 1S/C38H44N2O12.4Na/c1-19(2)24-11-29(21(5)26(35(24)49)13-39(15-31(41)42)16-32(43)44)38(28-10-8-7-9-23(28)37(51)52-38)30-12-25(20(3)4)36(50)27(22(30)6)14-40(17-33(45)46)18-34(47)48;;;;/h7-12,19-20,49-50H,13-18H2,1-6H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48);;;;/q;4*+1/p-4
• InChI Key： VAYRRAYILPWSLZ-UHFFFAOYSA-J
• SMILES： [Na+].[Na+].[Na+].[Na+].O1C(C2C=CC=CC=2C1(C1C=C(C(C)C)C(=C(CN(CC(=O)[O-])CC(=O)[O-])C=1C)O)C1C=C(C(C)C)C(=C(CN(CC(=O)[O-])CC(=O)[O-])C=1C)O)=O

Computed Properties

• Exact Mass: 808.2174
• Monoisotopic Mass: 808.21720184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 12
• Complexity: 1180
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 886.7±65.0 °C at 760 mmHg
• Flash Point: 490.0±34.3 °C
• PSA: 233.76
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Thymolphthalexon Tetrasodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Thymolphthalexon Tetrasodium Salt

Thymolphthalein Tetrasodium Salt (CAS No. 62698-55-9): A Comprehensive Guide to Properties, Applications, and Market Trends

Thymolphthalein Tetrasodium Salt (CAS No. 62698-55-9) is a versatile chemical compound widely used in analytical chemistry and research. This tetrasodium salt derivative of thymolphthalein is particularly valued for its pH-sensitive properties, making it an essential reagent in various laboratory applications. With the increasing demand for precise analytical methods in environmental testing and pharmaceutical research, Thymolphthalein Tetrasodium Salt has gained significant attention from scientists and industry professionals alike.

The compound's unique pH indicator characteristics allow it to change color within specific pH ranges, typically between 9.3 (colorless) to 10.5 (blue). This property makes Thymolphthalein Tetrasodium Salt solution particularly useful in titrations and other analytical procedures where visual endpoint detection is required. Recent studies have explored its potential in smart material applications, responding to the growing interest in environmentally responsive compounds.

In the pharmaceutical industry, Thymolphthalein Tetrasodium Salt 62698-55-9 serves as a crucial component in quality control processes. Its ability to precisely indicate pH changes makes it invaluable for drug formulation testing and stability studies. The compound's water-soluble nature, enhanced by the tetrasodium salt form, improves its utility in aqueous systems compared to the free acid form of thymolphthalein.

Environmental scientists frequently utilize Thymolphthalein Tetrasodium Salt CAS 62698-55-9 in water quality testing protocols. The compound's sensitivity to alkaline conditions makes it particularly suitable for monitoring industrial wastewater and assessing environmental remediation efforts. With increasing global focus on water purity standards, this application has become more prominent in recent years.

The synthesis and production of high purity Thymolphthalein Tetrasodium Salt require specialized knowledge in organic chemistry. Manufacturers must maintain strict quality control to ensure batch-to-batch consistency, especially for applications requiring precise colorimetric measurements. The compound's stability under proper storage conditions (typically room temperature in dry environments) contributes to its reliability as a laboratory reagent.

Educational institutions incorporate Thymolphthalein Tetrasodium Salt solution in chemistry curricula to demonstrate acid-base titration principles. Its vivid color change provides clear visual evidence of chemical reactions, making it an effective teaching tool. This educational application aligns with current STEM education initiatives that emphasize hands-on learning experiences.

Recent advancements in analytical techniques have explored the potential of Thymolphthalein Tetrasodium Salt 62698-55-9 in microfluidic devices and lab-on-a-chip technologies. Researchers are investigating its use as a pH-sensitive sensor component in miniaturized analytical systems, responding to the growing demand for portable testing solutions in field applications.

The global market for Thymolphthalein Tetrasodium Salt reflects steady growth, driven by expanding applications in pharmaceutical quality control and environmental monitoring. Suppliers emphasize product purity and consistency to meet the stringent requirements of research and industrial users. Proper handling and storage recommendations for Thymolphthalein Tetrasodium Salt CAS No. 62698-55-9 typically include protection from moisture and extreme temperatures to maintain stability.

Comparative studies between Thymolphthalein Tetrasodium Salt and other pH indicators highlight its advantages in specific alkaline ranges. The compound's distinct color transition and solubility profile make it preferable for certain applications over alternatives like phenolphthalein or bromothymol blue. These characteristics contribute to its continued relevance in modern analytical chemistry.

Future research directions for Thymolphthalein Tetrasodium Salt 62698-55-9 may explore its potential in novel sensing technologies and smart material applications. The compound's reliable performance and well-documented properties ensure its ongoing importance in scientific research and industrial processes, maintaining its position as a valuable tool in analytical chemistry.